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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

N-tert-butyloxycarbonyl-L-leucyl-L-methionine (Boc-Leu-Met-OH) is a protected dipeptide that
serves as a valuable building block in the synthesis of complex peptides and peptidomimetics.
Its unique structure, combining the bulky, hydrophobic side chain of leucine with the sulfur-
containing, flexible side chain of methionine, makes it a critical component in designing
peptides with specific conformational properties and biological activities. This guide provides a
comprehensive overview of the chemical properties, synthesis, and applications of Boc-Leu-
Met-OH, with a focus on its utility in solid-phase peptide synthesis (SPPS). Detailed
experimental protocols and visual workflows are presented to facilitate its practical application
in research and drug development.

Chemical Properties and Data

Boc-Leu-Met-OH is a white to off-white solid, typically soluble in organic solvents such as
dimethylformamide (DMF) and dichloromethane (DCM). The N-terminal Boc protecting group
ensures chemoselective peptide bond formation at the C-terminus, preventing unwanted side
reactions and polymerization during synthesis.

Physicochemical Data
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The following table summarizes the key quantitative data for Boc-Leu-Met-OH and its

constituent amino acids. The properties for the dipeptide are estimated based on the individual

components, as specific experimental data for the dipeptide is not widely available.

Boc-L-Leucine

L-Methionine (Met-

Boc-Leu-Met-OH

Property .
(Boc-Leu-OH) OH) (Estimated)
Molecular Formula C11H21NOa4 CsH11NO2S C16H30N205S
Molecular Weight 231.29 g/mol 149.21 g/mol 362.49 g/mol
_ . White crystalline White to off-white
Appearance White solid[1] )
powder solid
Not available
Melting Point 85-90 °C 281 °C (dec.) (decomposition
expected)
Soluble in acetic acid, Soluble in water, dilute  Soluble in DMF, DCM,
N chloroform, DCM, acids, and bases; and other organic
Solubility ) ] )
DMSO, ethyl slightly soluble in solvents. Sparingly
acetate[2]. ethanol.[3] soluble in water.

Optical Rotation [a]D2°

-25+0.5°, ¢=2 in acetic

acid

+23.7£0.5°,¢c=5in 5
M HCI

Not available

Synthesis of Boc-Leu-Met-OH

The synthesis of Boc-Leu-Met-OH is typically achieved through a liquid-phase peptide
coupling reaction. This involves the activation of the carboxylic acid of Boc-L-Leucine and its
subsequent reaction with the amino group of a C-terminally protected L-Methionine, such as L-
Methionine methyl ester (H-Met-OMe). The final step involves the saponification of the methyl
ester to yield the free carboxylic acid.

Experimental Protocol: Liquid-Phase Synthesis

Materials:

e Boc-L-Leucine (Boc-Leu-OH)
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e L-Methionine methyl ester hydrochloride (H-Met-OMe-HCI)
¢ N,N'-Dicyclohexylcarbodiimide (DCC)[4]
e 1-Hydroxybenzotriazole (HOBt)[4]

» N,N-Diisopropylethylamine (DIPEA)

e Dichloromethane (DCM), anhydrous

e Tetrahydrofuran (THF), anhydrous

e Sodium hydroxide (NaOH)

o Methanol (MeOH)

o Ethyl acetate (EtOAC)

» Saturated sodium bicarbonate solution

o Saturated sodium chloride solution (brine)
e Anhydrous magnesium sulfate (MgSQOa)

e Hydrochloric acid (HCI), 1M

Procedure:

e Preparation of H-Met-OMe: Dissolve H-Met-OMe-HCI in a minimal amount of water and
neutralize with an equimolar amount of a base like sodium bicarbonate. Extract the free base
into an organic solvent like ethyl acetate and dry over anhydrous sodium sulfate.
Concentrate under reduced pressure to obtain H-Met-OMe.

e Coupling Reaction: a. Dissolve Boc-Leu-OH (1.0 eq), HOBt (1.1 eq), and H-Met-OMe (1.0
eq) in anhydrous DCM. b. Cool the solution to 0 °C in an ice bath. c. Add a solution of DCC
(1.1 eq) in anhydrous DCM dropwise to the reaction mixture with constant stirring. d. Allow
the reaction to warm to room temperature and stir for 12-24 hours.
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o Work-up: a. Filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU)
byproduct. b. Wash the filtrate successively with 1M HCI, saturated sodium bicarbonate
solution, and brine. c. Dry the organic layer over anhydrous MgSOa, filter, and concentrate
under reduced pressure to yield crude Boc-Leu-Met-OMe.

o Saponification (C-terminal Deprotection): a. Dissolve the crude Boc-Leu-Met-OMe in a
mixture of methanol and THF. b. Add 1M NaOH solution (1.5 eq) and stir at room
temperature for 2-4 hours, monitoring the reaction by TLC. c. Upon completion, neutralize
the reaction mixture with 1M HCI. d. Remove the organic solvents under reduced pressure.
e. Extract the product into ethyl acetate. Wash the organic layer with water and brine. f. Dry
the organic layer over anhydrous MgSOa, filter, and concentrate to yield Boc-Leu-Met-OH.

« Purification: The final product can be purified by flash column chromatography on silica gel if
necessary.

Caption: Liquid-phase synthesis of Boc-Leu-Met-OH.

Application in Solid-Phase Peptide Synthesis
(SPPS)

Boc-Leu-Met-OH is an efficient building block in Boc-SPPS, allowing for the incorporation of a
Leu-Met motif in a single coupling step. This reduces the number of synthesis cycles,
potentially improving the overall yield and purity of the final peptide, especially for longer
sequences.

Experimental Protocol: Boc-SPPS Cycle

This protocol outlines a single cycle for the incorporation of Boc-Leu-Met-OH onto a resin-
bound peptide chain with a free N-terminal amino group.

Materials:
o Peptidyl-resin (with a free N-terminus)
e Boc-Leu-Met-OH

¢ O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)
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1-Hydroxybenzotriazole (HOBt)
N,N-Diisopropylethylamine (DIPEA)
Dimethylformamide (DMF), peptide synthesis grade
Dichloromethane (DCM), peptide synthesis grade

Trifluoroacetic acid (TFA)

Procedure:

Resin Swelling: Swell the peptidyl-resin in DMF for 30 minutes.

Activation of Dipeptide: a. In a separate vessel, dissolve Boc-Leu-Met-OH (3.0 eq), HBTU
(2.9 eqg), and HOBt (3.0 eq) in DMF. b. Add DIPEA (6.0 eq) to the activation mixture and
vortex for 1-2 minutes.

Coupling: a. Drain the DMF from the swollen resin. b. Add the activated dipeptide solution to
the resin. c. Agitate the reaction vessel for 2-4 hours at room temperature. d. Monitor the
coupling reaction using a qualitative test (e.g., Kaiser test).

Washing: a. Drain the reaction mixture. b. Wash the resin extensively with DMF (3-5 times)
and DCM (3-5 times) to remove excess reagents and byproducts.

Boc Deprotection (for subsequent couplings): a. Treat the resin with a solution of 50% TFA in
DCM for 2 minutes. b. Drain the TFA solution. c. Treat the resin again with 50% TFA in DCM
for 20-30 minutes.

Washing and Neutralization: a. Wash the resin with DCM (3-5 times). b. Neutralize the resin
with a solution of 10% DIPEA in DMF (2-3 times). c. Wash the resin with DMF (3-5 times) to
prepare for the next coupling cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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